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Compound of Interest

Compound Name: Fisetin

Cat. No.: B1672732 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Fisetin (3,3′,4′,7-tetrahydroxyflavone) is a naturally occurring flavonoid found in

various fruits and vegetables, such as strawberries, apples, and onions.[1][2] It has garnered

significant interest in the scientific community for its diverse biological activities, including

antioxidant, anti-inflammatory, neuroprotective, and potential anti-cancer effects.[3][4] Fisetin's

mechanism of action involves the modulation of multiple key cellular signaling pathways, such

as PI3K/Akt/mTOR, MAPK, and NF-κB.[5][6] Due to its hydrophobic nature, Fisetin has poor

solubility in aqueous solutions but is readily soluble in organic solvents like Dimethyl Sulfoxide

(DMSO).[7] This application note provides detailed protocols for the preparation, storage, and

handling of Fisetin stock solutions in DMSO for use in both in vitro and in vivo research

settings.

Physicochemical and Solubility Data
Quantitative data regarding Fisetin's properties and solubility are crucial for accurate

experimental design.

Table 1: Physicochemical Properties of Fisetin
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Property Value Reference

Molecular Formula C₁₅H₁₀O₆ [8][9]

Molecular Weight 286.24 g/mol [8][9][10]

CAS Number 528-48-3 [7][8][9]

| Appearance | Light yellow to yellow crystalline solid |[7][8] |

Table 2: Solubility of Fisetin

Solvent
Maximum
Concentration

Notes Reference

DMSO
28.62 - 100 mg/mL
(100 - 349.36 mM)

Higher
concentrations
may require
ultrasonication.

[7][8][11]

Ethanol
~2.86 - 5 mg/mL (~10

mM)
[7]

Dimethylformamide

(DMF)
~30 mg/mL [7]

| Aqueous Buffer (PBS, pH 7.2) | Sparingly soluble | Solubility is ~0.5 mg/mL in a 1:1

DMSO:PBS solution. |[7] |

Experimental Protocols
Materials and Equipment

Fisetin powder (≥96% purity)[10]

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), spectroscopy or cell culture grade

Sterile microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Vortex mixer

Water bath sonicator

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol 1: Preparation of a High-Concentration Fisetin
Stock Solution in DMSO
This protocol describes the preparation of a concentrated Fisetin stock solution, typically

between 50 mM and 100 mM, for long-term storage.

Pre-analysis: Bring Fisetin powder and DMSO to room temperature before use. Work in a

chemical fume hood.

Weighing: Accurately weigh the desired amount of Fisetin powder using an analytical

balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh 28.62 mg of

Fisetin.

Dissolution:

Transfer the weighed Fisetin powder into an appropriately sized sterile tube (e.g., a 1.5

mL microcentrifuge tube or an amber vial).

Add the calculated volume of DMSO. For the example above, add 1 mL of DMSO.

Vortex the solution vigorously for 2-3 minutes.

Sonication (if necessary): If the Fisetin does not fully dissolve, place the tube in a water bath

sonicator. Sonicate in short bursts of 10-15 minutes until the solution is clear and free of

particulates.[8][11] A faint yellow color is expected.

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes (e.g., amber microcentrifuge tubes). This prevents degradation from

repeated freeze-thaw cycles.

Store the aliquots according to the recommended conditions outlined in Table 3.

Table 3: Recommended Storage Conditions for Fisetin Solutions

Solution Type
Storage
Temperature

Duration Notes Reference

Fisetin Powder

Room
Temperature
or -20°C

≥ 4 years
Store in a cool,
dry, dark
place.

[7][12]

DMSO Stock

Solution
-80°C Up to 6 months

Protect from

light. Avoid

repeated freeze-

thaw cycles.

[8]

DMSO Stock

Solution
-20°C Up to 1 month

Protect from

light.
[8]

| Aqueous Working Solution | 2-8°C | Not recommended for > 1 day | Prepare fresh before each

experiment. |[7] |

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol details the dilution of the high-concentration DMSO stock for use in cell culture

experiments. Typical final concentrations for in vitro studies range from 1 µM to 50 µM.[13][14]

[15]

Thaw Stock Solution: Thaw one aliquot of the concentrated Fisetin stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Perform an intermediate dilution of the

stock solution in sterile DMSO or cell culture medium. For example, dilute a 100 mM stock
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1:100 in medium to create a 1 mM intermediate stock.

Final Dilution: Add the required volume of the intermediate or primary stock solution to the

final volume of cell culture medium to achieve the desired experimental concentration.

Important: Ensure the final concentration of DMSO in the cell culture medium is non-toxic

to the cells, typically ≤ 0.1% - 0.5%. Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.

Workflow for Fisetin Solution Preparation
The following diagram illustrates the general workflow from receiving Fisetin powder to its

application in experiments.
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Fisetin Modulation of MAPK Pathways
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Fisetin Action on NF-κB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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